2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H21N5OS/c1-24-16-14(4-2-7-18-16)15(23)21-12-13-5-10-22(11-6-13)17-19-8-3-9-20-17/h2-4,7-9,13H,5-6,10-12H2,1H3,(H,21,23)
• InChI Key: HEMUGZDTEHTMMC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C17H21N5OS
• Molecular Weight: 343.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, a piperidine ring, and a nicotinamide group. The presence of these functional groups suggests that this compound could have interesting biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized using techniques such as catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyrimidine, piperidine, and nicotinamide groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure.

Scientific Research Applications

Corrosion Inhibition

Piperidine derivatives have been investigated for their corrosion inhibition properties on metal surfaces. Quantum chemical calculations and molecular dynamics simulations were performed to study the adsorption and corrosion inhibition properties of piperidine derivatives on iron, indicating their potential as effective corrosion inhibitors (Kaya et al., 2016).

Reaction with Amines

The reactivity of pyrimidine derivatives with amines has been studied, showing that primary amines can open the 1,3,4-oxadiazole ring to form corresponding thiosemicarbazides and also substitute the methylthio group at the pyrimidine ring, suggesting chemical versatility and potential for synthetic applications (Yakubkene & Vainilavichyus, 1998).

Antitumor Activity

Piperidine derivatives have also been evaluated for their antitumor activity. Low molecular weight compounds targeting chaperone proteins Hsp90 and Hsp70, including some piperidine derivatives, showed promising antitumor activity in in vivo models, suggesting their potential use in cancer therapy (Aldobaev et al., 2021).

Antibacterial Activity

New series of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives were synthesized and screened for antibacterial activity, indicating the potential of pyrimidine derivatives as antibacterial agents (Bheemanapalli et al., 2008).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities.